2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide
Overview
Description
2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide, also known as 2-CF3-benzene-sulfonamide or 2-CF3-BSA, is an organosulfur compound with a variety of applications in scientific research. It is a colorless solid that is soluble in water and other polar solvents. 2-CF3-BSA is widely used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used as a catalyst in organic synthesis and as a ligand in coordination chemistry.
Scientific Research Applications
Acaricide Development
The compound 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide is instrumental in developing novel acaricides, as demonstrated by its derivative, amidoflumet. This derivative shows promise due to its unique molecular orientation, which forms an intramolecular N—H⋯O hydrogen bond, contributing to its efficacy against pests (Kimura & Hourai, 2005).
Catalysis in Organic Synthesis
This sulfonamide plays a crucial role in the copper-catalyzed amidation of benzylic hydrocarbons, transforming them into corresponding sulfonamides efficiently. This process showcases the compound's utility in facilitating organic synthesis reactions, which can extend to ethers and olefins amidation, producing valuable sulfonamide derivatives (Bhuyan & Nicholas, 2007).
Tautomerism and Crystal Structure Analysis
Research into 1,2,4-triazine-containing sulfonamide derivatives has revealed significant insights into sulfonamide-sulfonimide tautomerism. The distinct tautomeric forms observed in these compounds provide valuable information on their structural dynamics and potential applications in designing compounds with specific desired properties (Branowska et al., 2022).
Novel Pesticide Synthesis
The synthesis of bistrifluron, a potent pesticide, involves 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide as a key intermediate. This process illustrates the compound's significance in creating effective agricultural chemicals that combat pests, showcasing its versatility and importance in chemical synthesis aimed at improving crop protection (Liu An-chan, 2015).
Enzyme Inhibition for Cancer Therapy
Explorations into glycoconjugate benzene sulfonamides have demonstrated their potential as inhibitors of carbonic anhydrases, particularly hCA IX, which is overexpressed in hypoxic tumors. This application underscores the therapeutic potential of derivatives of 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide in developing new cancer treatments by targeting tumor-associated enzymes (Wilkinson et al., 2006).
properties
IUPAC Name |
2-chloro-6-(trifluoromethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF3NO2S/c8-5-3-1-2-4(7(9,10)11)6(5)15(12,13)14/h1-3H,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWTCGTRWYQNYPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)S(=O)(=O)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301249705 |
Source
|
| Record name | 2-Chloro-6-(trifluoromethyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301249705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide | |
CAS RN |
874814-71-8 |
Source
|
| Record name | 2-Chloro-6-(trifluoromethyl)benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=874814-71-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-6-(trifluoromethyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301249705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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